Cas no 1065640-69-8 (3-Bromo-4-(2,2,2-trifluoroethoxy)benzonitrile)

• Product Name: 3-Bromo-4-(2,2,2-trifluoroethoxy)benzonitrile
• CAS No: 1065640-69-8
• MF: C₉H₅BrF₃NO
• MW: 280.041311979294
• CID: 4679195
• Update Time: 2025-05-21

3-Bromo-4-(2,2,2-trifluoroethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-(2,2,2-trifluoroethoxy)benzonitrile
• 3-Bromo-4-(2,2,2-trifluoro-ethoxy)-benzonitrile
• 3-Bromo-4-(2,2,2-trifluoroethoxy)benzonitrile

• Inchi： 1S/C9H5BrF3NO/c10-7-3-6(4-14)1-2-8(7)15-5-9(11,12)13/h1-3H,5H2
• InChI Key： ARCPUSSFLDUMHI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C=CC=1OCC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Topological Polar Surface Area: 33

Additional information on 3-Bromo-4-(2,2,2-trifluoroethoxy)benzonitrile

3-Bromo-4-(2,2,2-trifluoroethoxy)benzonitrile (CAS No. 1065640-69-8): An Overview of Its Synthesis, Properties, and Applications

3-Bromo-4-(2,2,2-trifluoroethoxy)benzonitrile (CAS No. 1065640-69-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a bromo substituent, a trifluoroethoxy group, and a cyano group. These functional groups endow the molecule with a range of chemical and physical properties that make it valuable for various applications.

The synthesis of 3-Bromo-4-(2,2,2-trifluoroethoxy)benzonitrile typically involves a multi-step process that begins with the bromination of 4-hydroxybenzonitrile followed by the introduction of the trifluoroethoxy group. One common method for the bromination step is the use of N-bromosuccinimide (NBS) in an inert solvent such as dichloromethane. The subsequent alkylation to introduce the trifluoroethoxy group can be achieved using 2,2,2-trifluoroethyl tosylate or a similar reagent in the presence of a base like potassium carbonate.

Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of 3-Bromo-4-(2,2,2-trifluoroethoxy)benzonitrile. For instance, a study published in the Journal of Organic Chemistry reported a one-pot synthesis using microwave-assisted conditions, which significantly reduced reaction times and improved yields. This approach not only enhances the practicality of large-scale production but also aligns with green chemistry principles by minimizing waste and energy consumption.

The physical properties of 3-Bromo-4-(2,2,2-trifluoroethoxy)benzonitrile are noteworthy. It is a solid at room temperature with a melting point ranging from 75 to 78°C. The compound exhibits good solubility in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various chemical reactions and formulations.

In terms of chemical reactivity, the presence of the cyano group makes 3-Bromo-4-(2,2,2-trifluoroethoxy)benzonitrile an excellent precursor for further functionalization. The cyano group can be readily converted into other functional groups such as carboxylic acids, amides, and nitriles through well-established chemical transformations. This versatility is particularly valuable in medicinal chemistry where the ability to modify molecular scaffolds is essential for optimizing biological activity and pharmacokinetic properties.

The bromo substituent in 3-Bromo-4-(2,2,2-trifluoroethoxy)benzonitrile provides an additional handle for synthetic manipulation. Bromine is a common leaving group that can be readily displaced by nucleophiles such as organometallic reagents or thiols. This feature allows for the synthesis of a wide range of derivatives with diverse functionalities. For example, coupling reactions with palladium catalysts can be used to introduce aryl or alkyl groups at the bromo position, leading to compounds with tailored biological activities.

The trifluoroethoxy group in 3-Bromo-4-(2,2,2-trifluoroethoxy)benzonitrile imparts unique electronic and steric effects to the molecule. Fluorine atoms are highly electronegative and can significantly influence the electronic properties of adjacent functional groups. This can affect parameters such as pKa values and lipophilicity, which are important considerations in drug design. Additionally, the trifluoroethoxy group can enhance metabolic stability by reducing susceptibility to enzymatic degradation.

In medicinal chemistry applications, 3-Bromo-4-(2,2,2-trifluoroethoxy)benzonitrile has been explored as a lead compound for various therapeutic targets. One notable area of research is its potential as an inhibitor of protein-protein interactions (PPIs). PPI inhibitors are gaining increasing attention due to their ability to modulate complex biological pathways involved in diseases such as cancer and neurodegenerative disorders. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 3-Bromo-4-(2,2,2-trifluoroethoxy)benzonitrile exhibited potent inhibitory activity against specific PPIs involved in cancer cell proliferation.

Beyond medicinal chemistry, 3-Bromo-4-(2,2,2-trifluoroethoxy)benzonitrile has found applications in materials science. Its unique combination of functional groups makes it suitable for use as a building block in polymer synthesis. For instance, it can be incorporated into copolymers designed for drug delivery systems or advanced materials with tailored mechanical properties. The cyano group can serve as a reactive site for post-polymerization modifications, allowing for the creation of multifunctional materials with enhanced performance characteristics.

In conclusion, 3-Bromo-4-(2,2,2-trifluoroethoxy)benzonitrile (CAS No. 1065640-69-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features provide a robust platform for synthetic exploration and application development. As research continues to uncover new insights into its properties and behavior, it is likely that this compound will play an increasingly important role in advancing fields such as medicinal chemistry and materials science.